![molecular formula C21H16Cl2F4N4O B11673653 3-chloro-5-(4-chlorophenyl)-N-(4-fluorobenzyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B11673653.png)
3-chloro-5-(4-chlorophenyl)-N-(4-fluorobenzyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
Description
3-CHLORO-5-(4-CHLOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE is a complex organic compound that belongs to the pyrazolo[1,5-a]pyrimidine class. This compound is characterized by its unique structure, which includes multiple halogen atoms (chlorine and fluorine) and a trifluoromethyl group. These features make it an interesting subject for research in various scientific fields, including chemistry, biology, and medicine.
Preparation Methods
The synthesis of 3-CHLORO-5-(4-CHLOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-7-(TRIFLUOROMETHYL)-4H,5H,6H,7H-PYRAZOLO[1,5-A]PYRIMIDINE-2-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. The synthetic route often includes the following steps:
Formation of the pyrazolo[1,5-a]pyrimidine core: This step involves the cyclization of appropriate precursors under specific conditions to form the core structure.
Introduction of halogen atoms: Chlorine and fluorine
Properties
Molecular Formula |
C21H16Cl2F4N4O |
|---|---|
Molecular Weight |
487.3 g/mol |
IUPAC Name |
3-chloro-5-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide |
InChI |
InChI=1S/C21H16Cl2F4N4O/c22-13-5-3-12(4-6-13)15-9-16(21(25,26)27)31-19(29-15)17(23)18(30-31)20(32)28-10-11-1-7-14(24)8-2-11/h1-8,15-16,29H,9-10H2,(H,28,32) |
InChI Key |
TTWRCEJYIVWEGS-UHFFFAOYSA-N |
Canonical SMILES |
C1C(NC2=C(C(=NN2C1C(F)(F)F)C(=O)NCC3=CC=C(C=C3)F)Cl)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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